Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)-

• CAS RN: 127654-04-0
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• IUPAC Name: (6E)-6-(6-methoxypyrido[4,3-c][2]benzazepin-11-ylidene)hexanoic acid
• InChI: InChI=1S/C20H20N2O3/c1-25-20-16-9-6-5-8-14(16)15(7-3-2-4-10-19(23)24)17-13-21-12-11-18(17)22-20/h5-9,11-13H,2-4,10H2,1H3,(H,23,24)/b15-7+
• InChI Key: NNJWBTXUDRAEII-UHFFFAOYSA-N
• Isomeric SMILES: COC1=NC2=C(C=NC=C2)/C(=C/CCCCC(=O)O)/C3=CC=CC=C31
• SMILES: COC1=NC2=C(C=NC=C2)C(=CCCCCC(=O)O)C3=CC=CC=C31
• synonyms: (E)-6-(6-Methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)hexanoic ac id

Description

Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound is also known as Risperidone, which is a medication used to treat schizophrenia, bipolar disorder, and irritability associated with autism.

Mechanism Of Action

The mechanism of action of Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- involves its ability to act as a dopamine and serotonin receptor antagonist. It binds to these receptors in the brain, preventing the transmission of signals that cause symptoms of schizophrenia, bipolar disorder, and irritability associated with autism.

Biochemical And Physiological Effects

Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- has several biochemical and physiological effects on the body. It regulates the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in regulating mood, behavior, and cognition. It also has a sedative effect, which helps to calm the patient and reduce symptoms of anxiety and agitation.

Advantages And Limitations For Lab Experiments

The advantages of using Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- in lab experiments include its ability to regulate dopamine and serotonin levels in the brain, which makes it an effective tool for studying the role of these neurotransmitters in various neurological disorders. However, its limitations include its potential side effects and the need for careful dosing to ensure accurate results.

Future Directions

There are several future directions for research on Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)-. One potential area of research is the development of new medications that target the dopamine and serotonin receptors in the brain, which could lead to more effective treatments for neurological disorders. Another area of research is the study of the long-term effects of using Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)-, which could help to identify potential risks and side effects associated with its use. Finally, researchers could explore the use of Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- in combination with other medications to improve treatment outcomes for patients with neurological disorders.
Conclusion:
In conclusion, Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- is a chemical compound that has significant potential in the field of pharmacology. Its ability to regulate dopamine and serotonin levels in the brain has made it an effective medication for treating schizophrenia, bipolar disorder, and irritability associated with autism. Further research is needed to explore its potential applications and identify potential risks and side effects associated with its use.

Synthesis Methods

The synthesis method of Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- involves the reaction of 4-(2-chloroethyl)-1-piperazinecarboxylic acid ethyl ester with 2-methoxyphenylpiperazine in the presence of sodium hydride. The resulting compound is then reacted with 3-fluoro-6-methoxybenzoic acid in the presence of N,N'-carbonyldiimidazole to obtain the final product, Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)-.

Scientific Research Applications

Hexanoic acid, 6-(6-methoxy-11H-pyrido(4,3-c)(2)benzazepin-11-ylidene)-, (E)- has been extensively studied for its potential applications in the field of pharmacology. It is commonly used as an antipsychotic medication to treat schizophrenia, bipolar disorder, and irritability associated with autism. Its ability to regulate dopamine and serotonin levels in the brain has made it an effective medication for treating these disorders.